Cas no 1096698-34-8 (2-(3,5-dibromophenyl)-2-methyl-propanenitrile)

2-(3,5-Dibromophenyl)-2-methyl-propanenitrile is a brominated aromatic nitrile compound with a sterically hindered structure, making it a valuable intermediate in organic synthesis. Its key advantages include high reactivity in nucleophilic substitution and coupling reactions, facilitated by the electron-withdrawing effects of the bromine substituents and the nitrile group. The compound’s stability under various conditions allows for versatile applications in pharmaceuticals, agrochemicals, and specialty materials. The dibromo substitution pattern enhances selectivity in cross-coupling reactions, while the tert-butyl-like moiety improves steric control. This combination of features makes it a preferred choice for constructing complex molecular architectures in research and industrial settings.

2-(3,5-dibromophenyl)-2-methyl-propanenitrile structure

1096698-34-8 structure

Product Name:2-(3,5-dibromophenyl)-2-methyl-propanenitrile

CAS No:1096698-34-8

MF:C₁₀H₉Br₂N

MW:302.993160963058

MDL:MFCD19694660

CID:5156883

Update Time:2026-03-04

2-(3,5-dibromophenyl)-2-methyl-propanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-dibromophenyl)-2-methylpropanenitrile
- AT16532
- Benzeneacetonitrile, 3,5-dibromo-α,α-dimethyl-
- 2-(3,5-dibromophenyl)-2-methyl-propanenitrile
- MDL： MFCD19694660
- Inchi： 1S/C10H9Br2N/c1-10(2,6-13)7-3-8(11)5-9(12)4-7/h3-5H,1-2H3
- InChI Key： HDFAHVBZLCDQQN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1)C(C#N)(C)C)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 218
XLogP3: 3.9
Topological Polar Surface Area: 23.8

2-(3,5-dibromophenyl)-2-methyl-propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D658358-500mg	2-(3,5-Dibromophenyl)-2-methylpropanenitrile	1096698-34-8	95%	500mg	$395	2024-05-23
eNovation Chemicals LLC	D658358-1g	2-(3,5-Dibromophenyl)-2-methylpropanenitrile	1096698-34-8	95%	1g	$595	2024-05-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU9474-1G	2-(3,5-dibromophenyl)-2-methyl-propanenitrile	1096698-34-8	95%	1g	￥ 3,300.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU9474-100mg	2-(3,5-dibromophenyl)-2-methyl-propanenitrile	1096698-34-8	95%	100mg	￥990.0	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU9474-250mg	2-(3,5-dibromophenyl)-2-methyl-propanenitrile	1096698-34-8	95%	250mg	￥1320.0	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU9474-500mg	2-(3,5-dibromophenyl)-2-methyl-propanenitrile	1096698-34-8	95%	500mg	￥2198.0	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU9474-1g	2-(3,5-dibromophenyl)-2-methyl-propanenitrile	1096698-34-8	95%	1g	￥3300.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756945-100mg	2-(3,5-Dibromophenyl)-2-methylpropanenitrile	1096698-34-8	98%	100mg	￥1917.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756945-250mg	2-(3,5-Dibromophenyl)-2-methylpropanenitrile	1096698-34-8	98%	250mg	￥2191.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756945-1g	2-(3,5-Dibromophenyl)-2-methylpropanenitrile	1096698-34-8	98%	1g	￥5934.00	2024-08-09